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Compound of Interest

Compound Name:
2-Bromo-1-chloro-4-

(trifluoromethoxy)benzene

Cat. No.: B1271469 Get Quote

CAS Number: 468075-00-5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-1-chloro-4-
(trifluoromethoxy)benzene, a halogenated aromatic compound with significant potential as a

building block in medicinal chemistry and materials science. The presence of bromine, chlorine,

and a trifluoromethoxy group on the benzene ring imparts unique physicochemical properties,

making it a valuable intermediate for the synthesis of complex molecular architectures.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 2-Bromo-1-
chloro-4-(trifluoromethoxy)benzene.
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Property Value Source

CAS Number 468075-00-5 [1][2]

Molecular Formula C₇H₃BrClF₃O [1][3]

Molecular Weight 275.45 g/mol [1][3]

Boiling Point 205 °C at 760 mmHg

Flash Point 78 °C

Purity Typically ≥ 98% [4]

Appearance Liquid

IUPAC Name
2-bromo-1-chloro-4-

(trifluoromethoxy)benzene

Synonyms

3-Bromo-4-chlorophenyl

trifluoromethyl ether, Benzene,

2-bromo-1-chloro-4-

(trifluoromethoxy)-, 1-Bromo-2-

chloro-5-

(trifluoromethoxy)benzene

[1][5]

Safety and Handling
2-Bromo-1-chloro-4-(trifluoromethoxy)benzene is classified as a hazardous substance. The

following table outlines its GHS hazard and precautionary statements.
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Hazard Statements Precautionary Statements

H302: Harmful if swallowed.
P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.

H315: Causes skin irritation. P264: Wash skin thoroughly after handling.

H319: Causes serious eye irritation.
P270: Do not eat, drink or smoke when using

this product.

H335: May cause respiratory irritation.
P271: Use only outdoors or in a well-ventilated

area.

P280: Wear protective gloves/ eye protection/

face protection.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

P330: Rinse mouth.

P362+P364: Take off contaminated clothing and

wash it before reuse.

P403+P233: Store in a well-ventilated place.

Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an

approved waste disposal plant.

Data sourced from Sigma-Aldrich.
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Proposed Synthesis Pathway
While a specific, detailed experimental protocol for the synthesis of 2-Bromo-1-chloro-4-
(trifluoromethoxy)benzene is not readily available in the surveyed literature, a plausible multi-

step synthesis can be proposed based on established organic chemistry principles and

synthetic routes for analogous compounds.[6][7][8][9][10] The proposed pathway starts from

the readily available precursor, 4-(trifluoromethoxy)aniline.

4-(Trifluoromethoxy)aniline 4-(Trifluoromethoxy)benzenediazonium chloride

  NaNO₂, HCl (aq)
  0-5 °C (Diazotization) 1-Chloro-4-(trifluoromethoxy)benzene  CuCl (Sandmeyer Reaction) 2-Bromo-1-chloro-4-(trifluoromethoxy)benzene

  Br₂, FeBr₃ (Electrophilic Bromination)

2-Bromo-1-chloro-4-(trifluoromethoxy)benzene

Suzuki Coupling
(at Bromo position)

Buchwald-Hartwig Amination
(at Chloro position)

Sonogashira Coupling
(at Bromo position)

Aryl-substituted derivative Amino-substituted derivative Alkynyl-substituted derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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